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Compound of Interest

Compound Name: Barium dichromate

Cat. No.: B084721 Get Quote

This technical support center provides guidance for researchers, scientists, and drug

development professionals on the effect of pH on the stability and reactivity of barium
dichromate.

Frequently Asked Questions (FAQs)
Q1: What is the primary factor influencing the stability of barium dichromate in aqueous

solutions?

The stability of barium dichromate in aqueous solutions is primarily governed by the pH of the

solution. This is due to the chemical equilibrium between the dichromate (Cr₂O₇²⁻) and

chromate (CrO₄²⁻) ions.

Q2: How does pH affect the chromate-dichromate equilibrium?

The equilibrium can be represented by the following equation:

2CrO₄²⁻ (yellow) + 2H⁺ ⇌ Cr₂O₇²⁻ (orange) + H₂O

In acidic solutions (low pH), the excess of hydrogen ions (H⁺) drives the equilibrium to the

right, favoring the formation of the orange-colored dichromate ion (Cr₂O₇²⁻).

In alkaline or basic solutions (high pH), the hydrogen ions are neutralized by the base,

shifting the equilibrium to the left and favoring the formation of the yellow-colored chromate

ion (CrO₄²⁻).[1][2][3][4][5]
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Q3: Why does a precipitate form when a barium dichromate solution is made alkaline?

A precipitate of barium chromate (BaCrO₄) forms because barium dichromate (BaCr₂O₇) is

significantly more soluble in water than barium chromate. When the pH of a barium
dichromate solution is increased (made alkaline), the dichromate ions are converted to

chromate ions. These chromate ions then combine with the barium ions (Ba²⁺) in the solution

to form the sparingly soluble, yellow precipitate of barium chromate.[4]

Q4: Is barium dichromate stable in acidic solutions?

Yes, barium dichromate is generally stable in acidic solutions. The acidic conditions maintain

the chromium in the dichromate form, which is soluble.[2][6] Therefore, a precipitate of barium

chromate is not expected in acidic media.

Q5: Can the color of a barium dichromate solution indicate its stability?

Yes, the color of the solution is a strong indicator of the predominant chromium species and

thus the stability of barium dichromate in its dissolved form.

An orange solution indicates the presence of dichromate ions, suggesting an acidic pH

where barium dichromate is soluble.

A yellow solution indicates the presence of chromate ions, suggesting a neutral to alkaline

pH. If barium ions are present, a yellow precipitate of barium chromate is likely to form.
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Issue Possible Cause Troubleshooting Steps

Unexpected yellow precipitate

forms in a barium dichromate

solution.

The pH of the solution has

become neutral or alkaline.

1. Check the pH of the solution

using a pH meter or pH

indicator paper.2. If the pH is 7

or above, carefully add a dilute

acid (e.g., 0.1 M HCl) dropwise

while stirring until the

precipitate dissolves and the

solution turns orange.

The solution color is

ambiguous (yellow-orange).

The pH is near the transition

point of the chromate-

dichromate equilibrium.

1. Measure the pH of the

solution.2. To ensure the

chromium is fully in the

dichromate form, add a few

drops of dilute acid to lower

the pH.3. To shift it completely

to the chromate form, add a

few drops of a dilute base

(e.g., 0.1 M NaOH).

Inconsistent results in reactivity

studies.

The pH of the reaction mixture

was not adequately controlled.

1. Use a buffered solution to

maintain a constant pH

throughout the experiment.2.

Monitor the pH at the

beginning and end of the

reaction to ensure it has not

shifted significantly.

Barium dichromate fails to

dissolve completely in an

acidic solution.

The concentration of the acid

may be too low, or the amount

of barium dichromate exceeds

its solubility limit.

1. Ensure the acid

concentration is sufficient to

maintain a low pH.2. Gently

warm the solution while stirring

to aid dissolution.3. If

undissolved solid remains, it

may be necessary to increase

the volume of the acidic

solvent.
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Data Presentation
While specific quantitative data for the solubility of barium dichromate at various pH levels is

not readily available, its behavior is dictated by the solubility of barium chromate, which forms

under alkaline conditions. The solubility of barium chromate is known to decrease as the pH

increases.

Table 1: Solubility of Barium Chromate (BaCrO₄) at Different pH Values

pH
Barium Ion Concentration
[Ba²⁺] (M)

Solubility of BaCrO₄ (mg/L)

4 3.70 x 10⁻⁴ 370

5 3.70 x 10⁻⁵ 37

6 3.70 x 10⁻⁶ 3.70

7 3.70 x 10⁻⁷ 0.370

8 3.70 x 10⁻⁸ 0.037

9 3.70 x 10⁻⁹ 0.0037

10 3.70 x 10⁻¹⁰ 0.00037

11 3.70 x 10⁻¹¹ 0.000037

12 3.70 x 10⁻¹² 0.0000037

Data derived from the solubility product (Ksp) of BaCrO₄ (1.17 x 10⁻¹⁰) and the acid

dissociation constant (Ka) of HCrO₄⁻ (3.16 x 10⁻⁷) at 25°C.[7]

Experimental Protocols
Experiment 1: Demonstration of the pH Effect on the
Chromate-Dichromate Equilibrium
Objective: To visually demonstrate the shift in the chromate-dichromate equilibrium by changing

the pH of the solution.
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Materials:

0.1 M Potassium Dichromate (K₂Cr₂O₇) solution

0.1 M Potassium Chromate (K₂CrO₄) solution

1 M Hydrochloric Acid (HCl)

1 M Sodium Hydroxide (NaOH)

Test tubes

Droppers

Procedure:

Place approximately 2 mL of 0.1 M potassium dichromate solution into a test tube. Observe

the orange color.

Add 1 M NaOH dropwise to the potassium dichromate solution until a color change from

orange to yellow is observed. This indicates the conversion of dichromate to chromate.

To the resulting yellow solution, add 1 M HCl dropwise until the color reverts to orange,

demonstrating the shift back to dichromate.

Place approximately 2 mL of 0.1 M potassium chromate solution into a separate test tube.

Observe the yellow color.

Add 1 M HCl dropwise to the potassium chromate solution until the color changes from

yellow to orange.

To this orange solution, add 1 M NaOH dropwise until the color changes back to yellow.

Experiment 2: Effect of pH on the Solubility of Barium
Dichromate
Objective: To observe the precipitation and dissolution of a barium salt in response to pH

changes.
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Materials:

0.1 M Barium Chloride (BaCl₂) solution

0.1 M Potassium Dichromate (K₂Cr₂O₇) solution

1 M Sodium Hydroxide (NaOH)

1 M Hydrochloric Acid (HCl)

Test tubes

Droppers

Procedure:

In a test tube, mix 2 mL of 0.1 M barium chloride solution with 2 mL of 0.1 M potassium

dichromate solution. The solution should be orange and clear, indicating the presence of

soluble barium dichromate.

To this solution, add 1 M NaOH dropwise. Observe the formation of a yellow precipitate

(barium chromate).

Continue adding NaOH until no more precipitate forms.

To the test tube containing the precipitate, add 1 M HCl dropwise while gently shaking.

Observe the dissolution of the precipitate and the return of the orange color of the solution.

Visualizations
Caption: The reversible equilibrium between chromate and dichromate ions is controlled by pH.

Caption: Effect of pH on the solubility and precipitation of barium dichromate.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
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